1-(4-Fluoro-3-methoxyphenyl)-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-(4-fluoro-3-methoxyphenyl)-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C13H13FN2O2S/c1-18-12-7-9(4-5-11(12)14)16-13(17)15-8-10-3-2-6-19-10/h2-7H,8H2,1H3,(H2,15,16,17)
• InChI Key: QQXLVUZLJUBNAN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)NC(=O)NCC2=CC=CS2)F
• Molecular Formula: C13H13FN2O2S
• Molecular Weight: 280.32 g/mol

Description

1-(4-Fluoro-3-methoxyphenyl)-3-(thiophen-2-ylmethyl)urea, also known as FMU, is a chemical compound that has been extensively researched for its potential applications in various fields of science. This compound belongs to the family of urea derivatives and has a molecular formula of C13H12FNO2S.

Mechanism Of Action

1-(4-Fluoro-3-methoxyphenyl)-3-(thiophen-2-ylmethyl)urea exerts its pharmacological effects by selectively inhibiting the activity of specific enzymes and receptors in the body. It has been found to inhibit the activity of several kinases, including c-Src, Abl, and EGFR, which play crucial roles in cell signaling pathways involved in cancer progression and metastasis.
Biochemical and physiological effects:
1-(4-Fluoro-3-methoxyphenyl)-3-(thiophen-2-ylmethyl)urea has been shown to exhibit a range of biochemical and physiological effects, including anti-cancer, anti-inflammatory, and anti-angiogenic activities. It has also been found to modulate the activity of several ion channels, including TRPM8 and TRPV1, which are involved in pain perception and thermoregulation.

Advantages And Limitations For Lab Experiments

1-(4-Fluoro-3-methoxyphenyl)-3-(thiophen-2-ylmethyl)urea has several advantages as a research tool, including its high potency and selectivity for specific targets. However, it also has several limitations, including its low solubility in aqueous solutions and potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 1-(4-Fluoro-3-methoxyphenyl)-3-(thiophen-2-ylmethyl)urea, including its potential applications in the development of novel anti-cancer and anti-inflammatory drugs. Further studies are also needed to elucidate its mechanisms of action and to optimize its pharmacological properties for therapeutic use. Additionally, 1-(4-Fluoro-3-methoxyphenyl)-3-(thiophen-2-ylmethyl)urea could be explored as a tool for studying the role of specific enzymes and receptors in various biological processes.

Synthesis Methods

1-(4-Fluoro-3-methoxyphenyl)-3-(thiophen-2-ylmethyl)urea can be synthesized through a multi-step process involving the reaction of 4-fluoro-3-methoxyphenyl isocyanate with 2-thiophenemethylamine in the presence of a suitable solvent and a catalyst. The resulting intermediate is then subjected to further reactions to obtain the final product.

Scientific Research Applications

1-(4-Fluoro-3-methoxyphenyl)-3-(thiophen-2-ylmethyl)urea has been studied extensively for its potential applications in various fields of science, including medicinal chemistry, biochemistry, and pharmacology. It has been found to exhibit potent inhibitory activity against several enzymes and receptors, making it a promising candidate for drug discovery and development.